876708-03-1(RO-9187)

RO-9187 Chemical and Physical Properties

Names and Identifiers

- RO 9187
- RO-9187
- 4-Amino-1-(4-C-azido-β-D-arabinofuranosyl)-2(1H)-pyrimidinone (ACI)
- 2′-Deoxy-2′-beta-hydroxy-4′-azidocytidine
- DTXSID30467889
- RO-9187?
- BRD-K57284066-001-01-6
- NCGC00378981-02
- CS-0954
- NCGC00378981-01
- EX-A6754
- 4-Amino-1-(5-azido-3,4-dihydroxy-5-hydroxymethyl-tetrahydro-furan-2-yl)-1H-pyrimidin-2-one
- DA-67266
- 876708-03-1
- 4-Amino-1-[(2r,3s,4s,5r)-5-azido-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
- BKB70803
- HY-10870
- SCHEMBL13471886
- CHEMBL513181
- MS-24034
- 4-amino-1-[(2R,3S,4S,5R)-5-azido-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1,2-dihydropyrimidin-2-one
- 4-amino-1-[(2R,3S,4S,5R)-5-azido-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
- AKOS040742565
- G14188
- CID 11514721
- MDL： MFCD22665689
- Inchi： 1S/C9H12N6O5/c10-4-1-2-15(8(19)12-4)7-5(17)6(18)9(3-16,20-7)13-14-11/h1-2,5-7,16-18H,3H2,(H2,10,12,19)/t5-,6-,7+,9+/m0/s1
- InChI Key： ODLGMSQBFONGNG-XZMZPDFPSA-N
- SMILES： N([C@]1([C@@H](O)[C@H](O)[C@H](N2C=CC(N)=NC2=O)O1)CO)=[N+]=[N-]

Computed Properties

Exact Mass: 284.08691750g/mol
Monoisotopic Mass: 284.08691750g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 529
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 1
Topological Polar Surface Area: 143Å²
XLogP3: -1.8

Experimental Properties

Melting Point: 188.0-189.0℃

RO-9187 Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

RO-9187 Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59342-5mg	RO-9187	876708-03-1	98%	5mg	￥2299.00	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16774-50mg	RO-9187	876708-03-1		50mg	￥ 7520	2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59342-200mg	RO-9187	876708-03-1	98%	200mg	￥0.00	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16774-50 mg	RO-9187	876708-03-1		50mg	￥7705.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce59342-50mg	RO-9187	876708-03-1	98%	50mg	￥8110.00	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16774-10 mg	RO-9187	876708-03-1		10mg	￥2880.00	2022-04-26
eNovation Chemicals LLC	Y1244832-50mg	RO 9187	876708-03-1	98%	50mg	$1485	2024-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	R876847-10mg	RO-9187	876708-03-1	≥98%	10mg	￥4,077.00	2022-01-13
MedChemExpress	HY-10870-10mM*1mLinWater	RO-9187	876708-03-1	≥98.0%	10mM*1mLinWater	￥2814	2022-05-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16774-5mg	RO-9187	876708-03-1		5mg	￥ 2130	2023-09-07

RO-9187 Production Method

Synthetic Circuit 1

876708-01-9

876708-03-1

Reaction Conditions

1.1 Reagents: Acetic anhydride , Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetic anhydride , Pyridine ; 20 h, rt
1.2 Reagents: Triethylamine , Phosphorus oxychloride , Triazole Solvents: Acetonitrile ; rt → 5 °C; 24 h, rt
1.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water ; 12 h, rt

Reference

The Design, Synthesis, and Antiviral Activity of 4'-Azidocytidine Analogues against Hepatitis C Virus Replication: The Discovery of 4'-Azidoarabinocytidine

Smith, David B.; et al, Journal of Medicinal Chemistry, 2009, 52(1), 219-223

Synthetic Circuit 2

139442-01-6

876708-03-1

Reaction Conditions

1.1 Reagents: Diphenyl carbonate , Sodium bicarbonate Solvents: Dimethylformamide ; 14 h, 100 °C; 100 °C → rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 3 h, rt
2.2 Reagents: Amberlyst 15 ; acidified
3.1 Reagents: Acetic anhydride , Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetic anhydride , Pyridine ; 20 h, rt
3.2 Reagents: Triethylamine , Phosphorus oxychloride , Triazole Solvents: Acetonitrile ; rt → 5 °C; 24 h, rt
3.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water ; 12 h, rt

Reference

The Design, Synthesis, and Antiviral Activity of 4'-Azidocytidine Analogues against Hepatitis C Virus Replication: The Discovery of 4'-Azidoarabinocytidine

Smith, David B.; et al, Journal of Medicinal Chemistry, 2009, 52(1), 219-223

Synthetic Circuit 3

876707-99-2

876708-03-1

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 3 h, rt
1.2 Reagents: Amberlyst 15 ; acidified
2.1 Reagents: Acetic anhydride , Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetic anhydride , Pyridine ; 20 h, rt
2.2 Reagents: Triethylamine , Phosphorus oxychloride , Triazole Solvents: Acetonitrile ; rt → 5 °C; 24 h, rt
2.3 Reagents: Ammonium hydroxide Solvents: 1,4-Dioxane , Water ; 12 h, rt

Reference

The Design, Synthesis, and Antiviral Activity of 4'-Azidocytidine Analogues against Hepatitis C Virus Replication: The Discovery of 4'-Azidoarabinocytidine

Smith, David B.; et al, Journal of Medicinal Chemistry, 2009, 52(1), 219-223

RO-9187 Raw materials

RO-9187 Preparation Products

RO-9187 (876708-03-1)

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